Cas no 120404-27-5 (Ethanol,2,2'-[[4-[[4-[(2-hydroxyethyl)amino]phenyl]azo]phenyl]imino]bis- (9CI))

• Product Name: Ethanol,2,2'-[[4-[[4-[(2-hydroxyethyl)amino]phenyl]azo]phenyl]imino]bis- (9CI)
• CAS No: 120404-27-5
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 204593
• PubChem ID: 147493
• Update Time: 2025-04-19

Ethanol,2,2'-[[4-[[4-[(2-hydroxyethyl)amino]phenyl]azo]phenyl]imino]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[[4-[[4-[(2-hydroxyethyl)amino]phenyl]azo]phenyl]imino]bis- (9CI)
• 2-[4-[[4-[bis(2-hydroxyethyl)amino]phenyl]diazenyl]anilino]ethanol
• 4NBETAHYDROXYETHYLAMINO4NNDIBETAHYDROXYETHYLAMINOAZOBENZENE
• 2,2'-({4-[(E)-{4-[(2-hydroxyethyl)amino]phenyl}diazenyl]phenyl}imino)diethanol
• 4'-N-(beta-Hydroxyethylamino)-4-N,N-di(beta-hydroxyethylamino)azobenzene
• CCRIS 3446
• 120404-27-5
• UNII-C7BV5ULH8Y
• DTXSID001030581
• Ethanol, 2,2'-[[4-[[4-[(2-hydroxyethyl)amino]phenyl]azo]phenyl]imino]bis-
• C7BV5ULH8Y

• Inchi： 1S/C18H24N4O3/c23-12-9-19-15-1-3-16(4-2-15)20-21-17-5-7-18(8-6-17)22(10-13-24)11-14-25/h1-8,19,23-25H,9-14H2/b21-20+
• InChI Key： KVNGDDJGBRCFHD-QZQOTICOSA-N
• SMILES： OCCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NCCO)CCO

Computed Properties

• Exact Mass: 344.18502
• Monoisotopic Mass: 344.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.68